5-Cyclopentenyl-pyridine-2-carboxylic acid

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 5-(cyclopenten-1-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H11NO2/c13-11(14)10-6-5-9(7-12-10)8-3-1-2-4-8/h3,5-7H,1-2,4H2,(H,13,14)
• InChI Key: LQLRAFRXCWOEAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(C1)C2=CN=C(C=C2)C(=O)O

Description

5-Cyclopentenyl-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-pyridine-2-carboxylic acid (CAN 30766-11-1, 3.4 g, 17 mmol), 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride methylene chloride complex (CAN 95464-05-4, 530 mg, 0.65 mmol) and Cs2CO3 (6.3 g, 19 mmol) were added to a solution of 2-cyclopentenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAN 287944-10-9, 2.5 g, 13 mmol) in DMF (50 mL) and water (10 mL). The mixture was stirred at 150° C. overnight and concentrated in vacuo. Water (50 mL) was added and the mixture was extracted with ethyl acetate (3×40 mL). The organic layers were combined, dried over anhydrous sodium sulfate and concentrated to give the title compound (1.0 g, 31%); MS (EI): m/e=190.1 [M+H]+.